Cas no 2680716-70-3 (benzyl N-2-(4-bromo-2-chlorophenyl)-2,2-difluoroethylcarbamate)
benzyl N-2-(4-bromo-2-chlorophenyl)-2,2-difluoroethylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- benzyl N-[2-(4-bromo-2-chlorophenyl)-2,2-difluoroethyl]carbamate
- EN300-28303399
- 2680716-70-3
- benzyl N-2-(4-bromo-2-chlorophenyl)-2,2-difluoroethylcarbamate
-
- Inchi: 1S/C16H13BrClF2NO2/c17-12-6-7-13(14(18)8-12)16(19,20)10-21-15(22)23-9-11-4-2-1-3-5-11/h1-8H,9-10H2,(H,21,22)
- InChI Key: KAWJXDAYSAPWJR-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=C(C=1)Cl)C(CNC(=O)OCC1C=CC=CC=1)(F)F
Computed Properties
- Exact Mass: 402.97863g/mol
- Monoisotopic Mass: 402.97863g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 394
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 38.3Ų
benzyl N-2-(4-bromo-2-chlorophenyl)-2,2-difluoroethylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28303399-0.05g |
benzyl N-[2-(4-bromo-2-chlorophenyl)-2,2-difluoroethyl]carbamate |
2680716-70-3 | 95.0% | 0.05g |
$2219.0 | 2025-03-19 | |
| Enamine | EN300-28303399-0.1g |
benzyl N-[2-(4-bromo-2-chlorophenyl)-2,2-difluoroethyl]carbamate |
2680716-70-3 | 95.0% | 0.1g |
$2324.0 | 2025-03-19 | |
| Enamine | EN300-28303399-0.25g |
benzyl N-[2-(4-bromo-2-chlorophenyl)-2,2-difluoroethyl]carbamate |
2680716-70-3 | 95.0% | 0.25g |
$2430.0 | 2025-03-19 | |
| Enamine | EN300-28303399-0.5g |
benzyl N-[2-(4-bromo-2-chlorophenyl)-2,2-difluoroethyl]carbamate |
2680716-70-3 | 95.0% | 0.5g |
$2536.0 | 2025-03-19 | |
| Enamine | EN300-28303399-1.0g |
benzyl N-[2-(4-bromo-2-chlorophenyl)-2,2-difluoroethyl]carbamate |
2680716-70-3 | 95.0% | 1.0g |
$2641.0 | 2025-03-19 | |
| Enamine | EN300-28303399-2.5g |
benzyl N-[2-(4-bromo-2-chlorophenyl)-2,2-difluoroethyl]carbamate |
2680716-70-3 | 95.0% | 2.5g |
$5178.0 | 2025-03-19 | |
| Enamine | EN300-28303399-5.0g |
benzyl N-[2-(4-bromo-2-chlorophenyl)-2,2-difluoroethyl]carbamate |
2680716-70-3 | 95.0% | 5.0g |
$7659.0 | 2025-03-19 | |
| Enamine | EN300-28303399-10.0g |
benzyl N-[2-(4-bromo-2-chlorophenyl)-2,2-difluoroethyl]carbamate |
2680716-70-3 | 95.0% | 10.0g |
$11358.0 | 2025-03-19 | |
| Enamine | EN300-28303399-1g |
benzyl N-[2-(4-bromo-2-chlorophenyl)-2,2-difluoroethyl]carbamate |
2680716-70-3 | 1g |
$2641.0 | 2023-09-07 | ||
| Enamine | EN300-28303399-5g |
benzyl N-[2-(4-bromo-2-chlorophenyl)-2,2-difluoroethyl]carbamate |
2680716-70-3 | 5g |
$7659.0 | 2023-09-07 |
benzyl N-2-(4-bromo-2-chlorophenyl)-2,2-difluoroethylcarbamate Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on benzyl N-2-(4-bromo-2-chlorophenyl)-2,2-difluoroethylcarbamate
Introduction to benzyl N-2-(4-bromo-2-chlorophenyl)-2,2-difluoroethylcarbamate (CAS No. 2680716-70-3)
benzyl N-2-(4-bromo-2-chlorophenyl)-2,2-difluoroethylcarbamate (CAS No. 2680716-70-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a benzyl carbamate group and a substituted difluoroethyl moiety. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.
The chemical structure of benzyl N-2-(4-bromo-2-chlorophenyl)-2,2-difluoroethylcarbamate can be described as follows: it consists of a benzyl group attached to a carbamate functional group, which is further linked to a 2,2-difluoroethyl moiety. The difluoroethyl group is substituted with a 4-bromo-2-chlorophenyl ring, providing the compound with a high degree of chemical diversity and reactivity. This combination of functional groups makes it an interesting candidate for drug discovery and development.
In recent years, there has been a growing interest in the use of fluorinated compounds in medicinal chemistry due to their unique properties such as enhanced metabolic stability, improved pharmacokinetics, and altered binding affinities. The presence of the difluoroethyl group in benzyl N-2-(4-bromo-2-chlorophenyl)-2,2-difluoroethylcarbamate is particularly noteworthy in this context. Fluorine atoms can significantly influence the electronic properties of molecules, leading to changes in their biological activity and selectivity.
The bromine and chlorine substituents on the phenyl ring also play crucial roles in the compound's behavior. Bromine and chlorine are known to affect the lipophilicity and electronic properties of molecules, which can influence their ability to cross biological membranes and interact with target proteins. These substituents can also impact the compound's solubility and stability, making it a valuable tool for optimizing drug candidates.
benzyl N-2-(4-bromo-2-chlorophenyl)-2,2-difluoroethylcarbamate has been studied for its potential as an intermediate in the synthesis of more complex molecules. Its reactivity and stability make it suitable for use in various synthetic routes, including those involving transition metal-catalyzed reactions and nucleophilic substitutions. These synthetic strategies are essential for the development of new drugs with improved therapeutic profiles.
In the context of drug discovery, benzyl N-2-(4-bromo-2-chlorophenyl)-2,2-difluoroethylcarbamate has shown promise as a lead compound for targeting specific biological targets. For example, recent studies have explored its potential as an inhibitor of certain enzymes involved in disease pathways. The ability to modulate these enzymes can have significant therapeutic implications, particularly in areas such as cancer, neurodegenerative diseases, and inflammatory conditions.
The pharmacological properties of benzyl N-2-(4-bromo-2-chlorophenyl)-2,2-difluoroethylcarbamate have been investigated through both in vitro and in vivo studies. In vitro assays have demonstrated its ability to bind to specific protein targets with high affinity and selectivity. In vivo studies have further confirmed its efficacy in animal models of disease, highlighting its potential as a therapeutic agent.
Beyond its direct applications in drug development, benzyl N-2-(4-bromo-2-chlorophenyl)-2,2-difluoroethylcarbamate has also been used as a tool for probing biological systems. Its unique structure allows researchers to gain insights into the mechanisms of action of related compounds and to identify new targets for therapeutic intervention. This makes it an important molecule for both basic research and applied pharmaceutical development.
The synthesis of benzyl N-2-(4-bromo-2-chlorophenyl)-2,2-difluoroethylcarbamate involves several steps that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions and coupling reactions using transition metal catalysts. These methods are well-established in organic synthesis and can be adapted to produce large quantities of the compound for further research and development.
In conclusion, benzyl N-2-(4-bromo-2-chlorophenyl)-2,2-difluoroethylcarbamate (CAS No. 2680716-70-3) is a versatile organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for drug discovery and development, particularly in areas where fluorinated compounds are known to offer advantages. Ongoing research continues to uncover new applications for this compound, solidifying its importance in the field.
2680716-70-3 (benzyl N-2-(4-bromo-2-chlorophenyl)-2,2-difluoroethylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)